Cas no 703-87-7 (2,3,5,6-Tetrafluoro-p-xylene)

2,3,5,6-Tetrafluoro-p-xylene is a fluorinated aromatic compound characterized by its high thermal and chemical stability due to the presence of four fluorine atoms on the benzene ring. This structure enhances its resistance to oxidation and degradation, making it suitable for applications in advanced material synthesis, particularly in the development of high-performance polymers and liquid crystals. The electron-withdrawing nature of the fluorine substituents also improves its utility as a building block in pharmaceuticals and agrochemicals, where precise electronic and steric properties are critical. Its low polarizability and hydrophobic properties further contribute to its use in specialty coatings and electronic materials requiring minimal moisture absorption.
2,3,5,6-Tetrafluoro-p-xylene structure
2,3,5,6-Tetrafluoro-p-xylene structure
Product Name:2,3,5,6-Tetrafluoro-p-xylene
CAS No:703-87-7
MF:C8H6F4
MW:178.126856327057
MDL:MFCD00012231
CID:564962
PubChem ID:87577648
Update Time:2025-10-11

2,3,5,6-Tetrafluoro-p-xylene Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Tetrafluoro-3,6-dimethylbenzene
    • 2,3,5,6-Tetrafluoro-p-xylene
    • Benzene,1,2,4,5-tetrafluoro-3,6-dimethyl-
    • 2,3,5,6-Tetrafluoro-1,4-dimethylbenzene
    • 1,4-Dimethyltetrafluorobenzene
    • tetrafluoro-p-xylene
    • IWKPBYPUIPVYNZ-UHFFFAOYSA-N
    • 1,4-Dimethyltetrafluorobenzen
    • 1,4 - Dimethyltetrafluorobenzene
    • SBB089372
    • PC0582
    • 8441AE
    • FCH1116976
    • VZ20717
    • ZB013972
    • T199
    • 1,4-dim
    • T1947
    • 703-87-7
    • AKOS007930503
    • 2,3,5,6-Tetrafluoro-p-xylene, 99%
    • CS-0043328
    • 1,2,4,5-tetrakis(fluoranyl)-3,6-dimethyl-benzene
    • A836868
    • FT-0632850
    • T72855
    • AM20041048
    • MFCD00012231
    • 1,2,4,5-Tetrafluoro-3,6-dimethylbenzene #
    • SCHEMBL926802
    • DTXSID30220572
    • DTXCID60143063
    • MDL: MFCD00012231
    • Inchi: 1S/C8H6F4/c1-3-5(9)7(11)4(2)8(12)6(3)10/h1-2H3
    • InChI Key: IWKPBYPUIPVYNZ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C)C(=C(C=1C)F)F)F

Computed Properties

  • Exact Mass: 178.04100
  • Monoisotopic Mass: 178.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form:
  • Density: 1.2315 (rough estimate)
  • Melting Point: 32.0 to 36.0 deg-C
  • Boiling Point: 143-144 °C(lit.)
  • Flash Point: 117 °F
  • Refractive Index: 1.4200 (estimate)
  • PSA: 0.00000
  • LogP: 2.85980
  • Solubility:

2,3,5,6-Tetrafluoro-p-xylene Security Information

  • Symbol: GHS02
  • Prompt:warning
  • Hazard Statement: H228
  • Warning Statement: P210-P240-P241-P280
  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16-S26-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:4.1
  • PackingGroup:III
  • Safety Term:4.1
  • Packing Group:III
  • Risk Phrases:R10
  • Packing Group:III
  • Hazard Level:4.1

2,3,5,6-Tetrafluoro-p-xylene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,3,5,6-Tetrafluoro-p-xylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1947-5G
2,3,5,6-Tetrafluoro-p-xylene
703-87-7 >98.0%(GC)
5g
¥1320.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161910-1G
2,3,5,6-Tetrafluoro-p-xylene
703-87-7 97%
1g
¥349.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161910-200mg
2,3,5,6-Tetrafluoro-p-xylene
703-87-7 97%
200mg
¥165.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161910-5G
2,3,5,6-Tetrafluoro-p-xylene
703-87-7 97%
5g
¥1207.90 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X69965-200mg
1,2,4,5-Tetrafluoro-3,6-dimethylbenzene
703-87-7 ≥98%
200mg
¥138.0 2023-09-05
Apollo Scientific
PC0582-250mg
1,4-Dimethyltetrafluorobenzene
703-87-7 98%
250mg
£15.00 2025-02-19
Apollo Scientific
PC0582-1g
1,4-Dimethyltetrafluorobenzene
703-87-7 98%
1g
£20.00 2025-02-19
Apollo Scientific
PC0582-5g
1,4-Dimethyltetrafluorobenzene
703-87-7 98%
5g
£95.00 2024-08-03
Alichem
A010003588-250mg
2,3,5,6-Tetrafluoro-1,4-dimethylbenzene
703-87-7 97%
250mg
$470.40 2023-09-01
Alichem
A010003588-500mg
2,3,5,6-Tetrafluoro-1,4-dimethylbenzene
703-87-7 97%
500mg
$855.75 2023-09-01

2,3,5,6-Tetrafluoro-p-xylene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:703-87-7)2,3,5,6-Tetrafluoro-p-xylene
Order Number:A836868
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:38
Price ($):165.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:703-87-7)2,3,5,6-Tetrafluoro-p-xylene
Order Number:1649111
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:703-87-7)四氟-对-二甲苯
Order Number:LE1649111
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com

2,3,5,6-Tetrafluoro-p-xylene Related Literature

  • 1. 346. Aromatic polyfluoro-compounds. Part XVI. Nucleophilic substitution in perfluoro(ethylbenzene)
    B. R. Letchford,C. R. Patrick,J. C. Tatlow J. Chem. Soc. 1964 1776

Additional information on 2,3,5,6-Tetrafluoro-p-xylene

Comprehensive Guide to 2,3,5,6-Tetrafluoro-p-xylene (CAS No. 703-87-7): Properties, Applications, and Industry Insights

2,3,5,6-Tetrafluoro-p-xylene (CAS No. 703-87-7) is a fluorinated aromatic compound with significant industrial relevance due to its unique chemical properties. This fluorinated xylene derivative is widely utilized in advanced material synthesis, pharmaceuticals, and agrochemicals. Its molecular structure, featuring four fluorine atoms symmetrically arranged on a benzene ring, enhances its thermal stability and reactivity, making it a preferred intermediate in high-performance applications.

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:703-87-7)2,3,5,6-Tetrafluoro-p-xylene
A836868
Purity:99%
Quantity:5g
Price ($):165.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:703-87-7)2,3,5,6-Tetrafluoro-p-xylene
1649111
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email